2-Propyl-1-(1,3-thiazole-5-carbonyl)pyrrolidine-2-carboxylic acid

• IUPAC Name: 2-propyl-1-(1,3-thiazole-5-carbonyl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C12H16N2O3S/c1-2-4-12(11(16)17)5-3-6-14(12)10(15)9-7-13-8-18-9/h7-8H,2-6H2,1H3,(H,16,17)
• InChI Key: SLUTZZNUSLKAEA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1(CCCN1C(=O)C2=CN=CS2)C(=O)O
• Molecular Formula: C12H16N2O3S
• Molecular Weight: 268.33 g/mol

Description

2-Propyl-1-(1,3-thiazole-5-carbonyl)pyrrolidine-2-carboxylic acid, also known as PTPCA, is a small molecule inhibitor that has been used in scientific research to study the function of protein tyrosine phosphatases (PTPs). PTPs are enzymes that play a crucial role in regulating cellular signaling pathways and have been implicated in a variety of diseases, including cancer, diabetes, and autoimmune disorders.

Mechanism of Action

The mechanism of action of PTCPA involves its ability to bind to the active site of PTPs and inhibit their activity. Specifically, PTCPA binds to a conserved cysteine residue in the catalytic domain of PTPs, which is essential for their enzymatic activity. By binding to this residue, PTCPA prevents the dephosphorylation of target proteins, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of PTCPA depend on the specific PTPs that are inhibited. For example, inhibition of SHP-1 has been shown to enhance the activity of T cells and promote the development of autoimmune diseases, while inhibition of SHP-2 has been shown to inhibit the growth and proliferation of cancer cells. Overall, the effects of PTCPA on cellular signaling pathways are complex and depend on the specific context in which it is used.

Advantages and Limitations for Lab Experiments

One advantage of using PTCPA in lab experiments is its specificity for PTPs, which allows for the selective inhibition of specific enzymes. Additionally, PTCPA has been shown to be effective at low concentrations, which reduces the risk of off-target effects. However, one limitation of PTCPA is its relatively low potency compared to other PTP inhibitors, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for the use of PTCPA in scientific research. One area of interest is the development of more potent and selective PTP inhibitors that can be used to investigate the function of specific enzymes in greater detail. Additionally, PTCPA could be used in combination with other inhibitors or drugs to investigate the effects of multiple targets on cellular signaling pathways. Finally, the development of PTCPA derivatives with improved pharmacokinetic properties could lead to the development of new therapies for diseases that are associated with dysregulated PTP activity.

Synthesis Methods

The synthesis of PTCPA involves a multi-step process that begins with the reaction of 2-aminothiazole with ethyl acetoacetate to form 2-ethylthio-4H-1,3-thiazine-4-one. This intermediate is then reacted with propanal and ammonium acetate to form 2-propyl-1-(1,3-thiazole-5-carbonyl)pyrrolidine-2-carboxylic acid. The final product is obtained through purification by column chromatography.

Scientific Research Applications

PTCPA has been used in scientific research to study the function of PTPs. Specifically, PTCPA has been shown to selectively inhibit the activity of the PTPs SHP-1 and SHP-2, which are involved in regulating a variety of cellular signaling pathways. By inhibiting the activity of these enzymes, PTCPA has been used to investigate the role of PTPs in diseases such as cancer, diabetes, and autoimmune disorders.